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Compound of Interest

Compound Name: (1H-indol-6-yl)methanol

Cat. No.: B094985 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of (1H-indol-6-yl)methanol (CAS: 1075-26-9).

This document provides crucial safety protocols and logistical information to ensure the safe

handling and disposal of (1H-indol-6-yl)methanol in a laboratory setting. Adherence to these

guidelines is essential for minimizing risks and ensuring a safe research environment.

Hazard Identification and Personal Protective
Equipment
(1H-indol-6-yl)methanol is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

The associated GHS pictogram is the GHS07 Exclamation Mark, indicating that the substance

is an irritant, skin sensitizer, and may be harmful.[1][3][4]
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The following table summarizes the recommended personal protective equipment (PPE) for

handling this chemical.

Protection Type Equipment Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

To prevent eye irritation or

serious eye damage from

splashes or dust.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Lab

coat.

To prevent skin irritation upon

contact.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or for

handling large quantities, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates is recommended.

To prevent respiratory tract

irritation from dust or vapors.

Hand Hygiene
Wash hands thoroughly after

handling.

To prevent accidental

ingestion.

Experimental Workflow for Safe Handling and
Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of (1H-indol-6-yl)methanol.
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Safe Handling and Disposal Workflow for (1H-indol-6-yl)methanol

Preparation

Handling

Cleanup & Disposal Emergency Procedures

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Fume Hood

Ensure Safety Measures

Exposure: Flush Affected Area,
Seek Medical Attention

Weigh Solid Chemical

Dissolve in Appropriate Solvent

Small Spill: Absorb with Inert Material

Transfer Solution

Decontaminate Glassware and Surfaces

After Experiment

Collect Waste in Labeled Container

Dispose of Waste via
Certified Hazardous Waste Vendor

Click to download full resolution via product page

Safe handling and disposal workflow.
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Detailed Methodologies
Handling Protocol:

Preparation: Before handling, ensure you are wearing the appropriate personal protective

equipment as detailed in the table above. All work should be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.

Weighing: Carefully weigh the solid (1H-indol-6-yl)methanol on a tared weigh boat or paper

inside the fume hood. Avoid creating dust.

Dissolving: Add the solid to the desired solvent in a suitable flask. Gently swirl or stir to

dissolve. If heating is required, use a controlled heating source such as a heating mantle

with a stirrer.

Transfer: Use appropriate glassware (e.g., pipettes, graduated cylinders) to transfer the

solution.

Disposal Plan:

Waste Collection: All waste materials containing (1H-indol-6-yl)methanol, including

contaminated consumables (e.g., gloves, weigh boats), should be collected in a clearly

labeled, sealed, and compatible hazardous waste container.

Waste Segregation: Do not mix this waste with other incompatible waste streams.

Disposal: The hazardous waste must be disposed of through your institution's environmental

health and safety office or a licensed hazardous waste disposal company, in accordance with

local, state, and federal regulations. Do not dispose of this chemical down the drain or in

regular trash.

By following these guidelines, researchers can safely handle (1H-indol-6-yl)methanol and

contribute to a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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